Cas no 3547-33-9 (2-(octylsulfanyl)ethan-1-ol)

• Product Name: 2-(octylsulfanyl)ethan-1-ol
• CAS No: 3547-33-9
• MF: C₁₀H₂₂OS
• MW: 190.346082210541
• MDL: MFCD00014046
• CID: 84787
• PubChem ID: 19079
• Update Time: 2025-10-20

2-(octylsulfanyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(octylthio)ethanol
• 2-Hydroxyethyl-n-octylsulphide
• 2-Hydroxyethyl-n-octylsulphide Solution
• 2-octylsulfanylethanol
• B-HYDROXYETHYL N-OCTYL SULFIDE
• 2-(octylsulfanyl)ethan-1-ol
• 2-Hydroxyethyl n-octyl sulfide
• 2-Hydroxyethyl octyl sulfide
• 2-octylmercapto-ethanol
• 2-octylsulfanyl-ethanol
• 3-thia-undecanol
• Caswell No. 489B
• MGK repellent 874
• MGK repellent R-874
• R-874 phillips
• ETHANOL, 2-(OCTYLTHIO)-
• MGK 874
• 2-(Oktylthio)ethanol
• 2-(Oktylthio)ethanol [Czech]
• 2-Hydroxyethyl-n-octyl sulfide
• 2-hydroxyethyl n-octyl sulphide
• R 874
• EPA Pesticide Chemical Code 046301
• KXPXKNBDCUOENF-UHFFFAOYSA-N
• 3G5
• 3547-33-9
• 2-(Octylsulfanyl)ethanol #
• CS-0309383
• 2-(Hydroxyethyl)n-octyl sulfide
• 2-hydroxyethyloctylsulfide
• AS-60429
• 2-Hydroxyethyl-n-octyl sulphide
• NSC 163967
• NCGC00255272-01
• NSC-163967
• Z425753146
• AI3-24828
• R-874
• MGK R-874
• BRN 1698968
• FT-0634899
• DTXSID6032516
• CHEMBL3183276
• CHEBI:82020
• WLN: Q2S8
• Tox21_301965
• 2-Hydroxyethyl octyl sulphide
• MFCD00014046
• SCHEMBL39565
• HYDROXYETHYL OCTYL SULPHIDE, 2-
• DTXCID4012516
• EC 222-598-4
• 3G5X52121W
• CAS-3547-33-9
• 2-(Octylsulfanyl)ethan-1-ol, PESTANAL(R), analytical standard
• .beta.-Hydroxyethyl n-octyl sulfide
• C18863
• EN300-180400
• NSC163967
• UNII-3G5X52121W
• 2-(Octylsulfanyl)ethanol
• 2-(OCTYLSULFANYL)-1-ETHANOL
• 2(n-Octylthio)ethanol
• EINECS 222-598-4
• AKOS005593634
• HYDROXYETHYL OCTYL SULFIDE, 2-
• NS00001693
• Q27155693
• A822833
• beta-Hydroxyethyl n-octyl sulfide
• 4-01-00-02434 (Beilstein Handbook Reference)
• STK675268
• A10652
• DB-048822

• MDL： MFCD00014046
• Inchi： 1S/C10H22OS/c1-2-3-4-5-6-7-9-12-10-8-11/h11H,2-10H2,1H3
• InChI Key： KXPXKNBDCUOENF-UHFFFAOYSA-N
• SMILES： S(CCO)CCCCCCCC
• BRN： 1698968

Computed Properties

• Exact Mass: 190.13900
• Monoisotopic Mass: 190.139136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 9
• Complexity: 76.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 45.5

Experimental Properties

• Color/Form: Transparent to yellowish liquid
• Density: 0.9300
• Melting Point: 0°C
• Boiling Point: 325.88°C (rough estimate)
• Flash Point: 77 C
• Refractive Index: 1.4760 (estimate)
• PSA: 45.53000
• LogP: 3.07240

2-(octylsulfanyl)ethan-1-ol Security Information

• Hazardous Material transportation number：UN 3082 9 / PGIII
• Hazard Category Code： 41
• Safety Instruction： 26
• RTECS：KL9700000
• Hazardous Material Identification：
• Risk Phrases：R41
• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers

Additional information on 2-(octylsulfanyl)ethan-1-ol

Comprehensive Guide to 2-(Octylsulfanyl)ethan-1-ol (CAS No. 3547-33-9): Properties, Applications, and Industry Trends

2-(Octylsulfanyl)ethan-1-ol (CAS No. 3547-33-9), also known as 2-(octylthio)ethanol, is a sulfur-containing organic compound with a wide range of industrial and commercial applications. This specialty chemical is gaining attention due to its unique molecular structure, which combines an octylsulfanyl group with a hydroxyl-functionalized ethane chain. Its amphiphilic properties make it valuable in formulations requiring both hydrophobic and hydrophilic characteristics.

In recent years, the demand for sulfur-based surfactants like 2-(octylsulfanyl)ethan-1-ol has increased significantly, driven by growing interest in green chemistry solutions and bio-based materials. Many researchers are exploring its potential as a sustainable alternative to conventional surfactants in personal care products and industrial applications. The compound's low toxicity profile and biodegradability potential align well with current market trends favoring eco-friendly chemicals.

The physicochemical properties of CAS No. 3547-33-9 contribute to its versatility. With a molecular weight of 190.34 g/mol and the ability to form hydrogen bonds through its hydroxyl group, it demonstrates excellent solubility characteristics in both polar and non-polar solvents. This dual nature makes it particularly useful in formulation chemistry, where it can act as a co-solvent or stabilizing agent in complex mixtures.

One of the most searched topics regarding 2-(octylsulfanyl)ethan-1-ol relates to its application in personal care products. The compound's mild surfactant properties and low irritation potential make it suitable for use in shampoos, body washes, and other cosmetic formulations. Recent studies have investigated its potential as a conditioning agent in hair care products, where it may help improve hair manageability and shine enhancement.

In industrial applications, 2-(octylthio)ethanol serves as an important intermediate chemical in the synthesis of various specialty materials. Its sulfur-containing moiety provides unique reactivity patterns that are valuable in polymer modification and surface treatment processes. Many manufacturers are exploring its use in advanced material science applications, particularly where surface modification or interfacial activity is required.

The synthesis pathway of CAS No. 3547-33-9 typically involves the reaction between octyl mercaptan and ethylene oxide, followed by purification steps to achieve the desired chemical purity. Current research focuses on optimizing this process to improve yield efficiency and reduce environmental impact, addressing growing concerns about sustainable manufacturing in the chemical industry.

From a regulatory perspective, 2-(octylsulfanyl)ethan-1-ol is generally regarded as safe for its intended uses when handled properly. However, as with all chemicals, proper risk assessment and safety protocols should be followed during handling and storage. The compound's material safety data indicates standard precautions for laboratory chemicals of its class, with particular attention to eye protection and adequate ventilation.

Emerging research suggests potential applications of 3547-33-9 in agricultural formulations, particularly as a penetration enhancer for foliar applications. Its ability to modify surface tension while maintaining plant compatibility makes it an interesting candidate for next-generation agrochemicals. This aligns with current industry demands for high-performance adjuvants that can improve pesticide efficiency while minimizing environmental impact.

The market outlook for 2-(octylsulfanyl)ethan-1-ol appears positive, with growth projections tied to expanding applications in specialty chemicals and performance materials. As industries continue to seek multifunctional additives that can serve multiple roles in formulations, compounds like 2-(octylthio)ethanol with their dual functionality are likely to see increased adoption. Future developments may focus on derivatization approaches to create new value-added chemicals from this versatile intermediate.

For researchers and formulators working with CAS No. 3547-33-9, understanding its structure-activity relationships is crucial for maximizing its potential. The compound's hydroxyl group provides sites for further chemical modification, while its alkyl chain length influences its hydrophobic character. These features make it a valuable building block in molecular design for various applications requiring tailored surface-active properties.